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Compound of Interest

Compound Name: 3,5-Diethynylbenzoic acid

Cat. No.: B1340155

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,5-Diethynylbenzoic
acid (CAS No. 883106-26-1). The following sections detail the hazardous properties, safe
handling procedures, emergency protocols, and relevant experimental methodologies
associated with this compound. This document is intended to equip laboratory personnel with
the necessary knowledge to work with this chemical in a safe and responsible manner.

Hazard Identification and Classification

3,5-Diethynylbenzoic acid is classified as a hazardous substance. It is crucial to understand
its potential health effects and physical hazards before handling.

GHS Classification:

Based on available data, 3,5-Diethynylbenzoic acid falls under the following GHS hazard
categories:

Acute Toxicity, Oral (Category 4)[1][2]

Skin Irritation (Category 2)[1][2]

Eye Irritation (Category 2A)[1][2]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system[1][2]
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Signal Word:Warning[1]
Pictogram:

lw.Exclamation Mark GHS Pictogram

Hazard Statements:[1][2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Statements:[1]
e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

While a comprehensive toxicological profile is not available, the "Harmful if swallowed"
classification indicates that ingestion of this compound can lead to adverse health effects. The
diethynyl substitution also warrants caution, as acetylenic compounds can be reactive.

Quantitative Toxicity Data

Specific quantitative toxicity data, such as LD50 (oral, dermal) and LC50 (inhalation) values for
3,5-Diethynylbenzoic acid, are not readily available in the searched literature. The H302
classification is based on general chemical hazard assessments.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,5-Diethynylbenzoic acid is
presented in the table below.
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Property Value Reference
Molecular Formula C11He0O2 [3]
Molecular Weight 170.17 g/mol [1]
Appearance Solid [1]
CAS Number 883106-26-1 [3]

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to ensure the safety of
laboratory personnel and the integrity of the compound.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust
or vapors.[4]

o Wear appropriate personal protective equipment (PPE), including:
o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield
o Alab coat[4]
¢ Avoid contact with skin and eyes.[4]
o Avoid the formation of dust and aerosols.[4]
» Use non-sparking tools, especially when handling the dry, solid material.[4]
e Prevent fire caused by electrostatic discharge.[4]
¢ Wash hands thoroughly after handling.

Storage:
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» Store in a tightly closed container.[4]

o Keep in a dry, cool, and well-ventilated place.[1][4] A storage temperature of 2-8°C in a dry
environment is recommended.[1]

» Store away from incompatible materials, such as strong oxidizing agents.

Emergency Procedures

In the event of an emergency, follow these first-aid and spill response measures.

First-Aid Measures
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Exposure Route First-Aid Protocol Reference

Move the victim to fresh air. If
breathing is difficult, administer
oxygen. If breathing has

Inhalation Yo ) g. o [4]
stopped, provide artificial
respiration. Seek immediate

medical attention.

Immediately remove
contaminated clothing. Wash
_ the affected area with soap
Skin Contact [4]
and plenty of water. Seek
medical attention if irritation

develops or persists.

Rinse cautiously with water for
at least 15 minutes, holding
the eyelids open. Remove
Eye Contact contact lenses if present and [4]
easy to do. Continue rinsing.
Seek immediate medical

attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [4]

unconscious person. Seek

immediate medical attention.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust and contact
with the substance. Wear appropriate PPE.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

e Containment and Cleanup:
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[e]

Remove all sources of ignition.[4]

(¢]

Use spark-proof tools and explosion-proof equipment.[4]

[¢]

Carefully sweep up the spilled solid material, avoiding dust generation.

[¢]

Collect the material in a suitable, closed container for disposal.[4]

[e]

Clean the spill area with a suitable solvent and then wash with soap and water.

Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

e Specific Hazards: The combustion of 3,5-Diethynylbenzoic acid may produce hazardous
decomposition products, including carbon oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3,5-Diethynylbenzoic acid
was not found in the searched literature, a closely related procedure for the synthesis of its
ethyl ester, ethyl 3,5-diethynylbenzoate, provides a strong basis for its preparation via a
Sonogashira coupling reaction. The synthesis of the acid would likely involve a similar coupling
followed by hydrolysis of the ester.

lllustrative Synthesis of a 3,5-Diethynyl-Aryl Compound
(Based on Ethyl 3,5-Diethynylbenzoate Synthesis)

This protocol is adapted from the synthesis of a related compound and should be optimized for
the specific synthesis of 3,5-Diethynylbenzoic acid.

Reaction: Sonogashira coupling of a di-halogenated benzoic acid derivative with a protected
acetylene, followed by deprotection.

Materials:
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» 3,5-Dibromobenzoic acid (or its ester derivative)

« Ethynyltrimethylsilane (or another protected acetylene)
o Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)
o Copper(l) iodide (Cul)

e Triphenylphosphine (PPhs)

o Triethylamine (EtsN)

o Tetrabutylammonium fluoride (TBAF)

e Acetic acid (AcOH)

e Appropriate solvents (e.g., THF, ethanol)

Procedure:

e Sonogashira Coupling:

o In areaction vessel under an inert atmosphere (e.g., argon or nitrogen), dissolve the 3,5-
dihalogenated benzoic acid derivative, the palladium catalyst (Pdz(dba)s), copper(l) iodide,
and triphenylphosphine in a suitable solvent such as triethylamine.

o To this mixture, add the protected acetylene (e.g., ethynyltrimethylsilane).

o Stir the reaction mixture at an appropriate temperature (e.g., room temperature to reflux)
and monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

» Deprotection:
o Once the coupling reaction is complete, cool the mixture.

o Add a deprotecting agent such as tetrabutylammonium fluoride in a solvent system like
acetic acid.
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o Stir the mixture until the deprotection is complete, again monitoring by an appropriate
analytical method.

o Workup and Purification:

o Upon completion, the reaction mixture would typically be quenched with water and
extracted with an organic solvent.

o The organic layers would be combined, washed, dried, and the solvent removed under
reduced pressure.

o The crude product can be purified by column chromatography on silica gel or by
recrystallization from a suitable solvent system.

Note: If starting with an ester of 3,5-dibromobenzoic acid, a final hydrolysis step (e.g., using
NaOH or LiOH followed by acidification) would be necessary to obtain 3,5-Diethynylbenzoic
acid.

General Purification of Aryl Carboxylic Acids

Solid aryl carboxylic acids like 3,5-Diethynylbenzoic acid can be purified using the following
general procedure:

Dissolve the crude acid in an aqueous solution of a weak base (e.g., sodium bicarbonate or

ammonia) to form the corresponding salt.

» Wash the agueous solution with an organic solvent (e.g., diethyl ether or dichloromethane) to
remove any non-acidic impurities.

» Acidify the agueous layer with a mineral acid (e.g., HCI) to precipitate the purified carboxylic
acid.

e Collect the solid by filtration, wash with cold water, and dry under vacuum.

» Further purification can be achieved by recrystallization from an appropriate solvent or

solvent mixture.

Visualizations
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The following diagrams illustrate key logical workflows for the safe handling and synthesis of

3,5-Diethynylbenzoic acid.

Safe Handling Workflow for 3,5-Diethynylbenzoic Acid

Preparation

[Conduct Risk Assessment]
(Gather Materials & SDS]

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

HanLIing

Work in Fume Hood

Weigh Solid Carefully

Dispense and Transfer
Perform Reaction

Cleanup g Storage

Decontaminate Glassware

:

Dispose of Waste Properly

[Store in Cool, Dry, Ventilated Aree)
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Caption: A logical workflow for the safe handling of 3,5-Diethynylbenzoic acid.

lllustrative Synthesis Workflow
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Caption: A conceptual workflow for the synthesis of 3,5-Diethynylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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